molecular formula C11H15ClN2O B8602010 2-Chloro-3-(4-methoxypiperidin-1-yl)pyridine

2-Chloro-3-(4-methoxypiperidin-1-yl)pyridine

Cat. No. B8602010
M. Wt: 226.70 g/mol
InChI Key: FYJWTKUXRLGXOP-UHFFFAOYSA-N
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Description

2-Chloro-3-(4-methoxypiperidin-1-yl)pyridine is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H15ClN2O

Molecular Weight

226.70 g/mol

IUPAC Name

2-chloro-3-(4-methoxypiperidin-1-yl)pyridine

InChI

InChI=1S/C11H15ClN2O/c1-15-9-4-7-14(8-5-9)10-3-2-6-13-11(10)12/h2-3,6,9H,4-5,7-8H2,1H3

InChI Key

FYJWTKUXRLGXOP-UHFFFAOYSA-N

Canonical SMILES

COC1CCN(CC1)C2=C(N=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A round-bottomed flask was charged with 3-bromo-2-chloropyridine (620 mg, 3.22 mmol), 4-methoxy-piperidine (371 mg, 3.22 mmol), tris(dibenzylideneacetone)dipalladium(0) (147 mg, 0.161 mmol), 9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene (186 mg, 0.322 mmol), and sodium tert-butoxide (464 mg, 4.83 mmol) in toluene (6442 μL), sealed and then sparged with argon for 5 min. The reaction mixture was heated at 100° C. with stirring for 2 h. After cooling to RT, the reaction mixture was filtered through a pad of celite and purified by chromatography through a Redi-Sep pre-packed silica gel column (40 g), eluting with a gradient of 0% to 40% EtOAc in hexane, to provide 2-chloro-3-(4-methoxypiperidin-1-yl) as orange oil. MS (ESI, pos. ion) m/z: 226.8 (M+1).
Quantity
620 mg
Type
reactant
Reaction Step One
Quantity
371 mg
Type
reactant
Reaction Step One
Quantity
186 mg
Type
reactant
Reaction Step One
Quantity
464 mg
Type
reactant
Reaction Step One
Quantity
6442 μL
Type
solvent
Reaction Step One
Quantity
147 mg
Type
catalyst
Reaction Step One

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